Cas no 1203579-32-1 (3,4-dibromo-7-(trifluoromethyl)quinoline)

3,4-dibromo-7-(trifluoromethyl)quinoline structure
1203579-32-1 structure
Product Name:3,4-dibromo-7-(trifluoromethyl)quinoline
CAS No:1203579-32-1
MF:C10H4Br2F3N
MW:354.948671340942
CID:2617099
PubChem ID:45925777
Update Time:2025-04-21

3,4-dibromo-7-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 3,4-dibromo-7-(trifluoromethyl)quinoline
    • DTXSID60672666
    • 1203579-32-1
    • MFCD13619713
    • 3,4-Dibromo-7-trifluoromethylquinoline
    • Inchi: 1S/C10H4Br2F3N/c11-7-4-16-8-3-5(10(13,14)15)1-2-6(8)9(7)12/h1-4H
    • InChI Key: JJBWRBARDRPPSA-UHFFFAOYSA-N
    • SMILES: BrC1C(=CN=C2C=C(C(F)(F)F)C=CC2=1)Br

Computed Properties

  • Exact Mass: 354.864
  • Monoisotopic Mass: 352.866
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9A^2
  • XLogP3: 4.5
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